Cas no 1236862-29-5 (3-(2,5-Dichlorophenoxy)azetidine)

• Product Name: 3-(2,5-Dichlorophenoxy)azetidine
• CAS No: 1236862-29-5
• MF: C₉H₉Cl₂NO
• MW: 218.079860448837
• CID: 1074509
• PubChem ID: 53409187
• Update Time: 2025-04-20

3-(2,5-Dichlorophenoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-Dichlorophenoxy)azetidine
• 1236862-29-5
• EN300-1965960
• 1220028-33-0
• SCHEMBL7693185
• AKOS012080411
• DB-093902
• CS-0268846

• Inchi： 1S/C9H9Cl2NO/c10-6-1-2-8(11)9(3-6)13-7-4-12-5-7/h1-3,7,12H,4-5H2
• InChI Key： GZYSYZVWBGMCCF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC1CNC1)Cl

Computed Properties

• Exact Mass: 217.0061193g/mol
• Monoisotopic Mass: 217.0061193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 21.3Ų

3-(2,5-Dichlorophenoxy)azetidine Security Information

• HazardClass：IRRITANT